Cas no 1361663-06-0 (5'-Chloro-2'-(difluoromethoxy)-2,3,4,5,6-pentachlorobiphenyl)

• Product name: 5'-Chloro-2'-(difluoromethoxy)-2,3,4,5,6-pentachlorobiphenyl
• CAS No: 1361663-06-0
• MF: C₁₃H₄Cl₆F₂O
• MW: 426.885065078735
• CID: 4992691

5'-Chloro-2'-(difluoromethoxy)-2,3,4,5,6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-2'-(difluoromethoxy)-2,3,4,5,6-pentachlorobiphenyl

• Inchi： 1S/C13H4Cl6F2O/c14-4-1-2-6(22-13(20)21)5(3-4)7-8(15)10(17)12(19)11(18)9(7)16/h1-3,13H
• InChI Key： VRXQDXWIRIBZSO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(C=CC=1OC(F)F)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 7.8
• Topological Polar Surface Area: 9.2

Additional information on 5'-Chloro-2'-(difluoromethoxy)-2,3,4,5,6-pentachlorobiphenyl

5'-Chloro-2'-(difluoromethoxy)-2,3,4,5,6-pentachlorobiphenyl: A Comprehensive Overview

The compound 5'-Chloro-2'-(difluoromethoxy)-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361663-06-0) is a highly chlorinated biphenyl derivative with unique structural and chemical properties. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which have been extensively studied for their environmental persistence and bioaccumulation potential. However, 5'-Chloro-2'-(difluoromethoxy)-2,3,4,5,6-pentachlorobiphenyl stands out due to its specific substitution pattern and the presence of a difluoromethoxy group at the 2' position.

The structure of this compound consists of two phenyl rings connected by a single bond. The first ring is heavily substituted with five chlorine atoms at positions 2, 3, 4, 5, and 6. The second ring features a chlorine atom at position 5' and a difluoromethoxy group (-O-CF₂-) at position 2'. This substitution pattern significantly influences the compound's physical and chemical properties. The presence of multiple chlorine atoms imparts high stability and resistance to degradation under normal environmental conditions. Meanwhile, the difluoromethoxy group introduces electron-withdrawing effects that further enhance the compound's reactivity in certain chemical transformations.

Recent studies have focused on understanding the environmental fate and toxicity of 5'-Chloro-2'-(difluoromethoxy)-2,3,4,5,6-pentachlorobiphenyl. Research indicates that this compound exhibits moderate bioaccumulation potential in aquatic organisms due to its lipophilic nature. However, its environmental persistence is relatively lower compared to other PCBs due to the presence of the difluoromethoxy group. This group facilitates biodegradation under specific microbial conditions

From a synthetic perspective,5'-Chloro-2'-(difluoromethoxy)-2',3',4',5',6'-pentachlorobiphenyl is typically synthesized through multi-step chlorination reactions followed by precise substitution at specific positions. The synthesis involves careful control of reaction conditions to achieve the desired substitution pattern without over-chlorinating or introducing unwanted byproducts.

Applications of 5'-Chloro-2'-(difluoromethoxy)-2',3',4',5',6'-pentachlorobiphenyl are primarily in specialized chemical industries where high stability and unique electronic properties are required. These include use as intermediates in pharmaceutical synthesis and as stabilizers in certain polymer formulations.

Recent research has also explored the potential of 5'-Chloro-2'-(difluoromethoxy)-2',3',4',5',6'-pentachlorobiphenyl in advanced materials science applications such as organic light-emitting diodes (OLEDs) due to its electron-deficient aromatic system which can enhance charge transport properties.

In terms of environmental impact, studies have shown that while this compound exhibits moderate toxicity to aquatic organisms under controlled laboratory conditions, its actual environmental impact is mitigated by its relatively lower persistence compared to other PCBs.

Overall,5'-Chloro-2'-(difluoromethoxy)-2',3',4',5',6'-pentachlorobiphenyl represents an interesting case study in modern organic chemistry, offering insights into how subtle structural modifications can significantly alter a molecule's properties and applications.